Cas no 2680873-48-5 (tert-butyl N-(5-chloro-2-nitro-4-sulfamoylphenyl)carbamate)

• Product Name: tert-butyl N-(5-chloro-2-nitro-4-sulfamoylphenyl)carbamate
• CAS No: 2680873-48-5
• MF: C₁₁H₁₄ClN₃O₆S
• MW: 351.763360500336
• CID: 5625250
• PubChem ID: 165925525
• Update Time: 2025-08-03

tert-butyl N-(5-chloro-2-nitro-4-sulfamoylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28298667
• tert-butyl N-(5-chloro-2-nitro-4-sulfamoylphenyl)carbamate
• 2680873-48-5

• Inchi： 1S/C11H14ClN3O6S/c1-11(2,3)21-10(16)14-7-4-6(12)9(22(13,19)20)5-8(7)15(17)18/h4-5H,1-3H3,(H,14,16)(H2,13,19,20)
• InChI Key： MSUKKLXDWNQFRP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1S(N)(=O)=O)[N+](=O)[O-])NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 351.0291840g/mol
• Monoisotopic Mass: 351.0291840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 153Ų

Additional information on tert-butyl N-(5-chloro-2-nitro-4-sulfamoylphenyl)carbamate

tert-butyl N-(5-chloro-2-nitro-4-sulfamoylphenyl)carbamate (CAS No. 2680873-48-5): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, tert-butyl N-(5-chloro-2-nitro-4-sulfamoylphenyl)carbamate (CAS No. 2680873-48-5) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, is often explored for its potential applications in drug discovery and material science. The presence of functional groups such as sulfamoyl, nitro, and carbamate makes it a versatile intermediate in synthetic chemistry. Researchers are particularly intrigued by its potential role in designing novel bioactive molecules, given its chloro and nitro substituents, which are known to influence pharmacological properties.

The tert-butyl group in tert-butyl N-(5-chloro-2-nitro-4-sulfamoylphenyl)carbamate provides steric hindrance, which can be advantageous in stabilizing the molecule during chemical reactions. This attribute is particularly valuable in the synthesis of complex organic compounds, where protecting groups like tert-butyl carbamate are often employed. The compound's CAS No. 2680873-48-5 serves as a unique identifier, ensuring precise referencing in scientific literature and databases. Its molecular structure has been a subject of study in recent years, with researchers investigating its reactivity and potential as a building block for more elaborate architectures.

One of the trending topics in chemical research is the development of sulfonamide-based compounds, and tert-butyl N-(5-chloro-2-nitro-4-sulfamoylphenyl)carbamate fits squarely into this category. Sulfonamides are renowned for their broad-spectrum biological activities, including antimicrobial and anti-inflammatory properties. The sulfamoyl moiety in this compound is a key feature that aligns with current explorations into sulfonamide derivatives for therapeutic applications. Additionally, the nitro group introduces electron-withdrawing characteristics, which can be leveraged in designing molecules with specific electronic properties.

From an industrial perspective, the demand for high-purity intermediates like tert-butyl N-(5-chloro-2-nitro-4-sulfamoylphenyl)carbamate is on the rise. Pharmaceutical companies and research institutions are increasingly seeking reliable sources of such compounds to expedite their drug development programs. The compound's CAS No. 2680873-48-5 is frequently searched in chemical databases, reflecting its relevance in contemporary research. Moreover, its synthesis and purification protocols are topics of interest, as optimizing these processes can enhance yield and reduce costs—a critical consideration in large-scale production.

Another area where tert-butyl N-(5-chloro-2-nitro-4-sulfamoylphenyl)carbamate garners attention is in the field of agrochemicals. The combination of chloro and nitro groups is often found in herbicides and pesticides, making this compound a candidate for further investigation in agricultural chemistry. Researchers are exploring its potential to serve as a precursor for developing new crop protection agents, addressing the growing need for sustainable and efficient solutions in agriculture.

In the context of green chemistry, the synthesis and application of tert-butyl N-(5-chloro-2-nitro-4-sulfamoylphenyl)carbamate are being scrutinized for their environmental impact. The push for eco-friendly synthetic routes has led to innovations in catalytic methods and solvent systems that minimize waste and energy consumption. This compound's role in such advancements underscores its importance in aligning chemical research with global sustainability goals.

To conclude, tert-butyl N-(5-chloro-2-nitro-4-sulfamoylphenyl)carbamate (CAS No. 2680873-48-5) is a multifaceted compound with promising applications across various scientific disciplines. Its structural complexity and functional diversity make it a valuable asset in drug discovery, material science, and agrochemical research. As the scientific community continues to unravel its potential, this compound is poised to remain a focal point in cutting-edge chemical investigations.